Cas no 2680846-91-5 (4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid)

• Product Name: 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• CAS No: 2680846-91-5
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 5651583
• PubChem ID: 165908640
• Update Time: 2025-06-10

4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275976
• 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid
• 2680846-91-5

• Inchi： 1S/C12H13NO4/c1-7-6-17-11-5-9(12(15)16)3-4-10(11)13(7)8(2)14/h3-5,7H,6H2,1-2H3,(H,15,16)
• InChI Key： UMLJDPIGFSJRAF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)C=CC=2N(C(C)=O)C(C)C1

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid

4-Acetyl-3-Methyl-3,4-Dihydro-2H-1,4-Benzoxazine-7-Carboxylic Acid (CAS No. 2680846-91-5): A Comprehensive Overview

4-Acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 2680846-91-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the acetyl and methyl groups, as well as the carboxylic acid functionality, contribute to its distinct chemical and biological properties.

The chemical structure of 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid consists of a benzoxazine ring system with a carboxylic acid substituent at the 7-position. The presence of the acetyl group at the 4-position and the methyl group at the 3-position adds complexity to the molecule, influencing its reactivity and stability. These structural elements are crucial for understanding its behavior in various chemical reactions and biological environments.

Recent research studies have highlighted the potential of 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid has also demonstrated anti-inflammatory activity. In vitro and in vivo experiments have revealed that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further optimization may be necessary to enhance its pharmacological efficacy and reduce potential side effects.

Another area of interest is the synthesis of 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of an appropriate amine with a substituted salicylaldehyde followed by cyclization under suitable conditions. Recent advancements in green chemistry have led to the development of environmentally friendly methods that minimize waste and reduce energy consumption.

The biological activity of 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid has been evaluated using a range of assays to assess its potency and selectivity. In cell-based assays, it has shown significant activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These findings suggest that it may have potential as an anticancer agent, particularly for treating solid tumors.

Furthermore, computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding interactions of 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid with target proteins. These studies have identified key residues involved in ligand-receptor interactions and have guided the rational design of more potent analogs with improved pharmacological profiles.

In conclusion, 4-acetyl-3-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-carboxylic acid (CAS No. 2680846-91-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research is expected to uncover additional benefits and optimize its use in clinical settings.